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Compound of Interest

Compound Name: Octyl isocyanate

Cat. No.: B1195688

Introduction: Octyl isocyanate (CAS: 3158-26-7) is a valuable chemical intermediate widely
utilized in organic synthesis. With the linear formula CHs(CH2)7NCO, this aliphatic
monoisocyanate serves as a critical reagent for introducing the octylcarbamate or octylurea
functional group into various molecular scaffolds. Its high reactivity, coupled with the
hydrophobicity of its octyl chain, makes it particularly useful in the development of
pharmaceuticals, agrochemicals, specialty polymers, and advanced materials. This guide
provides an in-depth overview of its properties, reactivity, handling protocols, and applications
for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of Octyl isocyanate are summarized
below. This data is essential for planning experimental work, including reaction setup,
purification, and storage.
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Property Value Source(s)
Molecular Formula CoH17NO
Molecular Weight 155.24 g/mol
Appearance Liquid; Turbid m.ilky to light
yellow or off-white
Boiling Point 200-204 °C (at 760 mmHg)
Density 0.88 g/mL (at 25 °C)
Refractive Index n20/D 1.432
Flash Point 71 °C/159.8 °F (closed cup)
Water Solubility Decomposes in water

Safety and Handling

Octyl isocyanate is a hazardous chemical that requires strict safety protocols. It is
combustible, harmful if swallowed, inhaled, or in contact with skin, and causes serious irritation
to the skin and eyes. It is also a respiratory sensitizer and a lachrymator.

Hazard Information Details Source(s)

Signal Word Danger

Combustible liquid, Moisture
Key Hazards -
Sensitive, Lachrymator

H302: Harmful if
swallowedH315: Causes skin
irritationH317: May cause an

Hazard Statements allergic skin reactionH319:
Causes serious eye
irritationH332: Harmful if
inhaledH
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 To cite this document: BenchChem. [Octyl Isocyanate (CAS 3158-26-7): A Technical Guide
for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195688#octyl-isocyanate-cas-number-3158-26-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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